molecular formula C11H15NSi B8635732 3-Methyl-4-trimethylsilanylethynyl-pyridine

3-Methyl-4-trimethylsilanylethynyl-pyridine

Cat. No.: B8635732
M. Wt: 189.33 g/mol
InChI Key: JZEBKFGSLYUDMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-4-trimethylsilanylethynyl-pyridine is a useful research compound. Its molecular formula is C11H15NSi and its molecular weight is 189.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15NSi

Molecular Weight

189.33 g/mol

IUPAC Name

trimethyl-[2-(3-methylpyridin-4-yl)ethynyl]silane

InChI

InChI=1S/C11H15NSi/c1-10-9-12-7-5-11(10)6-8-13(2,3)4/h5,7,9H,1-4H3

InChI Key

JZEBKFGSLYUDMH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CN=C1)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-methyl pyridine hydrochloride (5.0 g, 24.0 mmol) in THF (degassed, 80 mL) was added copper iodide (450 mg, 2.40 mmol) and triethylamine (20.0 mL, 143.9 mmol). After degassing for 15 min, palladium tetrakis triphenylphosphine (830 mg, 0.72 mmol) and trimethylsilylacetylene (6.10 mL, 43.16 mmol) were added. The mixture was heated at 50° C. for 16 h then cooled to rt and filtered. The crude residue was purified via silica gel chromatography (EtOAc-Hexanes, 10%) to afford the title compound (3.95 g, 87%) as clear but dark oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
450 mg
Type
catalyst
Reaction Step One
[Compound]
Name
palladium tetrakis triphenylphosphine
Quantity
830 mg
Type
reactant
Reaction Step Two
Quantity
6.1 mL
Type
reactant
Reaction Step Two
Yield
87%

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